Sarcoma antigen 1 (715-723)
Description
Sarcoma antigen 1
Scientific Research Applications
Expression and Diagnostic Utility
- Sarcoma Antigen 1 (715-723), also known as the HBA-71 antigen, is a cell surface glycoprotein overexpressed in Ewing's Sarcoma (ES) and peripheral primitive neuroectodermal tumor (pPNET), making it a useful diagnostic marker for these tumors (Kovar et al., 1990).
- The antigen is associated with specific chromosomal aberrations in ES and pPNET, aiding in their differentiation from other small round cell tumors (Ambros et al., 1991).
Cancer Testis Antigens in Immunotherapy
- Sarcoma Antigen 1 (715-723) is part of the cancer testis antigens (CTAs) group. CTAs like SART1 are expressed in various malignancies, including sarcomas, and have emerged as targets for immunotherapy due to their ability to generate a potent antitumor immune response (Wei et al., 2020).
Implications in Targeted Therapy and Immunogenicity
- SART1, as a tumor-associated antigen, is a potential target for T-cell immunotherapy in lung cancer and other malignancies. This opens up avenues for novel therapeutic approaches targeting specific epitopes of SART1 (Zhang et al., 2021).
Sarcoma Biology and Gene Expression Profiling
- Comprehensive gene expression profiling of sarcomas provides insights into the biology of these tumors, with potential biomarkers like SART1 being identified for different sarcoma types. This profiling assists in understanding the growth signals and molecular pathways involved in sarcoma development (Baird et al., 2005).
properties
sequence |
LYATVIHDI |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Sarcoma antigen 1 (715-723) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
